Cas no 1499-02-1 (1,3,5-Trioxane,2,4,6-trimethyl-, (2a,4a,6a)-)

• Product Name: 1,3,5-Trioxane,2,4,6-trimethyl-, (2a,4a,6a)-
• CAS No: 1499-02-1
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 188273
• Update Time: 2026-05-14

1,3,5-Trioxane,2,4,6-trimethyl-, (2a,4a,6a)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxane,2,4,6-trimethyl-, (2a,4a,6a)-
• s-Trioxane,2,4,6-trimethyl-, cis-2,4,cis-2,6- (8CI)

• Inchi： InChI=1S/C6H12O3/c1-4-7-5(2)9-6(3)8-4/h4-6H,1-3H3
• InChI Key： SQYNKIJPMDEDEG-UHFFFAOYSA-N
• SMILES： CC1OC(C)OC(C)O1

Computed Properties

• Exact Mass: 132.078644
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27.7

Experimental Properties

• Boiling Point: 124.5 Deg C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxanes Trioxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trioxanes